Cas no 143101-63-7 (3-ethoxy-1-(pyridin-3-yl)prop-2-en-1-one)

• Product Name: 3-ethoxy-1-(pyridin-3-yl)prop-2-en-1-one
• CAS No: 143101-63-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 2775653
• PubChem ID: 20280428
• Update Time: 2025-10-29

3-ethoxy-1-(pyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-1-(pyridin-3-yl)prop-2-en-1-one
• EN300-1126601
• 143101-63-7
• SCHEMBL7399749

• Inchi： 1S/C10H11NO2/c1-2-13-7-5-10(12)9-4-3-6-11-8-9/h3-8H,2H2,1H3/b7-5+
• InChI Key： LGMAYGBRHZXXJX-FNORWQNLSA-N
• SMILES： O(/C=C/C(C1C=NC=CC=1)=O)CC

Computed Properties

• Exact Mass: 177.078978594Da
• Monoisotopic Mass: 177.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-ethoxy-1-(pyridin-3-yl)prop-2-en-1-one

Introduction to 3-ethoxy-1-(pyridin-3-yl)prop-2-en-1-one (CAS No. 143101-63-7) and Its Emerging Applications in Chemical Biology

3-ethoxy-1-(pyridin-3-yl)prop-2-en-1-one, identified by the chemical identifier CAS No. 143101-63-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse pharmacological applications. The presence of both ethoxy and pyridinyl substituents in its molecular framework endows it with distinct electronic and steric characteristics, making it a promising candidate for further exploration in drug discovery and molecular research.

The structure of 3-ethoxy-1-(pyridin-3-yl)prop-2-en-1-one features a conjugated system consisting of an α,β-unsaturated ketone moiety linked to a pyridine ring. This conjugation not only influences its spectroscopic properties but also plays a crucial role in its interactions with biological targets. The ethoxy group at the propenone position introduces a degree of lipophilicity, which can enhance membrane permeability, while the pyridinyl ring provides a hydrogen bond acceptor site, facilitating specific binding interactions with proteins and nucleic acids.

In recent years, there has been growing interest in leveraging such structural motifs for the development of novel therapeutic agents. The biological activity of 3-ethoxy-1-(pyridin-3-yl)prop-2-en-1-one has been extensively studied in various contexts. Notably, research has highlighted its potential as a modulator of enzymatic pathways and as an intermediate in the synthesis of more complex bioactive molecules. For instance, studies have demonstrated its ability to interact with enzymes involved in inflammatory responses, suggesting its utility in developing anti-inflammatory therapies.

One of the most compelling aspects of this compound is its role as a scaffold for medicinal chemistry innovation. The flexibility provided by the α,β-unsaturated ketone allows for facile functionalization, enabling chemists to modify its properties while retaining its core pharmacophoric features. This has led to the synthesis of numerous derivatives that exhibit enhanced potency and selectivity. Recent advances in computational chemistry have further accelerated this process by allowing for the virtual screening of large libraries of analogs based on predicted binding affinities.

The synthetic pathways for 3-ethoxy-1-(pyridin-3-yl)propenone (CAS No. 14310163) have also seen significant development. Modern synthetic strategies often employ catalytic methods to improve efficiency and reduce environmental impact. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct the pyridine-pentenone core with high regioselectivity. These advances not only streamline production but also open up new avenues for structural diversification.

From a pharmacological perspective, the compound's interaction with biological targets is governed by principles such as molecular recognition and allosteric modulation. The pyridine ring serves as a key interaction point with amino acid residues in protein binding pockets, while the ethoxy group can engage in hydrophobic or hydrogen bonding interactions depending on the target's environment. This dual functionality makes it particularly valuable for designing molecules that require precise spatial orientation within biological systems.

The spectroscopic properties of 3-(Ethoxycarbonyl)-1-(pyridin)-propene (CAS No 14310163) are also noteworthy. Its UV-visible spectrum exhibits characteristic absorption bands due to π→π* transitions in both the pyridine ring and the conjugated system. These features are not only useful for identifying and quantifying the compound but also provide insights into its electronic structure and reactivity. NMR spectroscopy further reveals detailed information about its conformational preferences and dynamic behavior in solution.

In conclusion, 3-(Ethoxycarbonyl)-1-(pyridin)-propene (CAS No 14310163) represents an intriguing molecule with broad potential applications in chemical biology and drug discovery. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational techniques, position it as a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicinal chemistry.